Cas no 1449273-66-8 ((1S)-1-(pyrimidin-2-yl)propan-1-amine)

(1S)-1-(pyrimidin-2-yl)propan-1-amine structure
1449273-66-8 structure
Product Name:(1S)-1-(pyrimidin-2-yl)propan-1-amine
CAS No:1449273-66-8
MF:C7H11N3
MW:137.182340860367
CID:5697130
PubChem ID:81868976
Update Time:2023-10-14

(1S)-1-(pyrimidin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1449273-66-8
    • SCHEMBL15157294
    • EN300-1122052
    • (1S)-1-(pyrimidin-2-yl)propan-1-amine
    • AKOS020850592
    • 2-Pyrimidinemethanamine, α-ethyl-, (αS)-
    • Inchi: 1S/C7H11N3/c1-2-6(8)7-9-4-3-5-10-7/h3-6H,2,8H2,1H3/t6-/m0/s1
    • InChI Key: JOHQIHUUHOFUKE-LURJTMIESA-N
    • SMILES: N[C@H](C1N=CC=CN=1)CC

Computed Properties

  • Exact Mass: 137.095297364g/mol
  • Monoisotopic Mass: 137.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 88.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.058±0.06 g/cm3(Predicted)
  • Boiling Point: 198.7±23.0 °C(Predicted)
  • pka: 8.30±0.29(Predicted)

(1S)-1-(pyrimidin-2-yl)propan-1-amine Pricemore >>

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